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Introduction
Balenine, also known as ophidine, is a naturally occurring histidine-containing dipeptide (HCD)

composed of β-alanine and 3-methyl-L-histidine. As an isomer of the more extensively studied

anserine, balenine is distinguished by the methylation at the tele (τ or 3) position of the

histidine imidazole ring. This structural nuance significantly influences its biochemical

properties, resistance to enzymatic degradation, and distribution across the animal kingdom.

Functionally, balenine is implicated in pH buffering within excitable tissues, antioxidant

defense, and metal ion chelation. Its higher stability compared to carnosine and anserine

makes it a compound of increasing interest for its potential as a therapeutic agent and

nutraceutical. This guide provides a comprehensive overview of the natural sources, tissue-

specific distribution, and quantitative analysis of balenine.

Natural Sources and Distribution
Balenine is found exclusively in animal tissues, with its concentration varying significantly

among different species and muscle types. While carnosine is predominant in many terrestrial

mammals and anserine in birds, balenine is characteristically abundant in marine mammals

and certain reptiles.

Mammals: The most significant concentrations of balenine are found in the skeletal muscle of

cetaceans, such as whales and dolphins. It is a hallmark dipeptide in these marine species. In
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terrestrial mammals, its presence is less pronounced. For instance, in pigs, balenine (ophidine)

content varies with age and muscle type, gradually accumulating in muscles like the

longissimus dorsi.

Reptiles: High concentrations of balenine are found in the muscle tissue of various snake

species, which is the origin of its alternative name, ophidine.

Fish: Balenine has been identified in several fish species, with particularly high levels found in

the muscle of the opah (Lampris guttatus).

Birds: The presence of balenine in avian species is generally low to negligible, with anserine

being the dominant HCD.

Quantitative Data on Balenine Distribution
The following table summarizes the concentration of balenine in the muscle tissue of various

animal species, providing a comparative view of its distribution.
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Class Species Tissue

Balenine
Concentration
(mmol/kg wet
weight)

Mammalia

Minke Whale

(Balaenoptera

acutorostrata)

Muscle 75 - 160

Fin Whale

(Balaenoptera

physalus)

Muscle 155

Sei Whale

(Balaenoptera

borealis)

Muscle 130

Pilot Whale

(Globicephala

melaena)

Muscle 130

Dolphin Muscle 125

Pig (Sus scrofa

domesticus)
Longissimus dorsi ~5

Reptilia
Sea Snake (Laticauda

semifasciata)
Muscle 105

Cobra (Naja naja) Muscle 75

Checkered Keelback

(Xenochrophis

piscator)

Muscle 65

Osteichthyes
Opah (Lampris

guttatus)
Muscle ~107

Tuna (Thunnus

obesus)
Muscle 1

Eel (Anguilla japonica) Muscle 2
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Aves
Chicken (Gallus gallus

domesticus)
Muscle Not Detected

Note: Concentrations are derived from various sources and may vary based on the animal's

age, diet, and the specific analytical methods employed.

Biosynthesis of Balenine
Balenine is synthesized from its constituent amino acids, β-alanine and 3-methyl-L-histidine.

This reaction is catalyzed by carnosine synthetase (CARNS1), an ATP-dependent enzyme that

forms the peptide bond between the two substrates. While L-histidine is the precursor for

carnosine, a methylated form, 3-methyl-L-histidine, is required for balenine synthesis.
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substrate

enzyme

product

β-Alanine

Carnosine Synthetase
(CARNS1)3-Methyl-L-histidine

ATP

ADP + Pi

Balenine
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start_end process analysis data Muscle Tissue Sample

Homogenization in
Cold Perchloric Acid

Centrifugation
(Protein Precipitation)

Supernatant Collection

Neutralization & Centrifugation

Filtration (0.22 µm)

HPLC Analysis

Data Acquisition &
Quantification
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To cite this document: BenchChem. [The Occurrence and Quantification of Balenine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107396#natural-sources-and-distribution-of-balenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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